![molecular formula C6H10N2O2 B2963993 2-Oxa-5,8-diazaspiro[3.5]nonan-7-one CAS No. 1546282-91-0](/img/structure/B2963993.png)
2-Oxa-5,8-diazaspiro[3.5]nonan-7-one
Overview
Description
“2-Oxa-5,8-diazaspiro[3.5]nonan-7-one” is a chemical compound with the IUPAC name 6-(hydroxymethyl)-2-oxa-5,8-diazaspiro[3.5]nonan-7-one . It has a molecular weight of 172.18 .
Molecular Structure Analysis
The InChI code for “2-Oxa-5,8-diazaspiro[3.5]nonan-7-one” is 1S/C7H12N2O3/c10-1-5-6(11)8-2-7(9-5)3-12-4-7/h5,9-10H,1-4H2,(H,8,11) . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
“2-Oxa-5,8-diazaspiro[3.5]nonan-7-one” is a powder that is stored at room temperature .Scientific Research Applications
Synthesis and Antihypertensive Activity
Research has explored the synthesis of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, which are structurally related, and their potential as antihypertensive agents. A study by Caroon et al. (1981) prepared a series of these compounds with varying substituents, identifying those with significant activity in lowering blood pressure, attributed to alpha-adrenergic blockade without evidence of beta-adrenergic blocking activity (Caroon et al., 1981).
Inhibitory Effect on Neural Ca-Uptake
Tóth et al. (1997) synthesized novel 1-oxa-3,8-diazaspiro[4.5]decan-2-one derivatives and assessed their inhibitory action on 45 Ca-uptake into cerebrocortical synaptosomes. These compounds showed potent inhibitory activity and protection against triethyltin-induced brain edema, as well as prevention of learning and memory deficits induced by various agents, suggesting potential applications in addressing cognitive disorders and brain edema formation (Tóth et al., 1997).
Antifungal and Antimicrobial Applications
A series of bicyclic oxime ethers synthesized and tested for their antimicrobial activity showed promising results against a set of pathogenic bacteria and fungi. These compounds, including 2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-one O-benzyloximes, demonstrated significant antimicrobial profiles, indicating their potential as novel antimicrobial agents (Parthiban et al., 2009).
Chitin Synthase Inhibition and Antifungal Agents
Ji et al. (2021) designed and synthesized novel 2-oxo-(1-oxo-2,8-diazaspiro[4.5]decane-8-yl)ethylpiperidine carboxamide derivatives that showed excellent inhibitory activity against chitin synthase and potent antifungal activities. These findings highlight the compounds' potential as selective antifungal agents and chitin synthase inhibitors, offering a new approach to combating fungal infections (Ji et al., 2021).
Safety and Hazards
properties
IUPAC Name |
2-oxa-5,8-diazaspiro[3.5]nonan-7-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O2/c9-5-1-8-6(2-7-5)3-10-4-6/h8H,1-4H2,(H,7,9) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FAFUQYNIJIVBKP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NCC2(N1)COC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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